Cas no 858470-85-6 (4,5-dichloro-8-methoxyquinoline)

4,5-Dichloro-8-methoxyquinoline is a halogenated quinoline derivative characterized by its dichloro and methoxy functional groups at the 4,5- and 8-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features contribute to enhanced reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing chloro groups and electron-donating methoxy moiety influence its electronic properties, enabling tailored applications in medicinal chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its purity and well-defined structure ensure reproducibility in research and industrial processes.
4,5-dichloro-8-methoxyquinoline structure
858470-85-6 structure
Product Name:4,5-dichloro-8-methoxyquinoline
CAS No:858470-85-6
MF:C10H7Cl2NO
MW:228.074680566788
CID:1841577
PubChem ID:43531957
Update Time:2025-05-27

4,5-dichloro-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,5-dichloro-8-methoxyquinoline
    • CTK8E4662
    • EN300-67727
    • DTXSID50656132
    • 858470-85-6
    • DB-076459
    • MFCD12192764
    • Inchi: 1S/C10H7Cl2NO/c1-14-8-3-2-6(11)9-7(12)4-5-13-10(8)9/h2-5H,1H3
    • InChI Key: NEFIDYAMXSTZTN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C1=C(C=CN=2)Cl)OC

Computed Properties

  • Exact Mass: 226.99000
  • Monoisotopic Mass: 226.9904692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12000
  • LogP: 3.55020

4,5-dichloro-8-methoxyquinoline Pricemore >>

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Additional information on 4,5-dichloro-8-methoxyquinoline

4,5-Dichloro-8-methoxyquinoline (CAS No. 858470-85-6): A Versatile Heterocyclic Compound in Modern Research

4,5-Dichloro-8-methoxyquinoline (CAS No. 858470-85-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a quinoline core substituted with chloro and methoxy groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and anticancer agents, aligning with the growing demand for novel therapeutics.

The compound’s CAS No. 858470-85-6 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in medicinal chemistry, where its chloroquinoline derivatives exhibit promising activity against resistant pathogens. This aligns with current trends in combating antibiotic resistance, a top-priority issue flagged by the WHO. Additionally, its methoxy group enhances solubility, a key factor in optimizing drug bioavailability—a frequent search query among pharmaceutical scientists.

Beyond healthcare, 4,5-dichloro-8-methoxyquinoline is investigated for applications in material science, such as organic semiconductors or fluorescent probes. Its electronic properties, driven by the quinoline scaffold, cater to the rising interest in sustainable electronics. Searches for "quinoline-based materials" have surged by 40% year-over-year, reflecting its relevance in green technology innovations. The compound’s stability under varying pH conditions further broadens its utility, addressing common industrial challenges.

From a synthetic perspective, the chloro-methoxy substitution pattern offers strategic sites for further functionalization, a topic frequently discussed in organic chemistry forums. Laboratories prioritize this compound for cross-coupling reactions, a technique dominating recent patents. Its compatibility with palladium-catalyzed processes answers frequent search queries like "quinoline Suzuki coupling," underscoring its role in cutting-edge methodologies.

Quality control of CAS No. 858470-85-6 is another hot topic, with HPLC and NMR purity standards being widely searched. Suppliers emphasize batch-to-batch consistency to meet regulatory requirements, particularly for GMP-compliant production. This focus on quality aligns with the broader industry shift toward precision chemistry, where traceability and reproducibility are paramount.

In summary, 4,5-dichloro-8-methoxyquinoline exemplifies the intersection of tradition and innovation in chemical research. Its multifaceted applications—from drug design to advanced materials—resonate with contemporary scientific priorities, making it a compound of enduring interest. As research evolves, its CAS No. 858470-85-6 will remain a pivotal reference for scientists navigating the next frontier of heterocyclic chemistry.

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